Cas no 1188-64-3 (1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate))

• Product Name: 1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate)
• CAS No: 1188-64-3
• MF: C₃H₁₀O₉P₂
• MW: 252.0536236763
• CID: 196303
• PubChem ID: 102018
• Update Time: 2025-04-19

1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol,1,2-bis(dihydrogen phosphate)
• (1-hydroxy-3-phosphonooxypropan-2-yl) dihydrogen phosphate
• 3-hydroxypropane-1,2-diyl bis(dihydrogenphosphate)
• 3-hydroxypropane-1,2-diyl bis[dihydrogen (phosphate)]
• SCHEMBL680243
• EINECS 214-710-5
• 3-Hydroxypropane-1,2-diyl bis(dihydrogen phosphate)
• CHEMBL42332
• 1188-64-3
• 2,3-Diphosphoglycerin
• DTXSID90922787
• NS00046086

• Inchi： 1S/C3H10O9P2/c4-1-3(12-14(8,9)10)2-11-13(5,6)7/h3-4H,1-2H2,(H2,5,6,7)(H2,8,9,10)
• InChI Key： IBPDKUYWDGDBQW-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC(CO)COP(=O)(O)O

Computed Properties

• Exact Mass: 251.98
• Monoisotopic Mass: 251.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -4
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.984
• Boiling Point: 636.8°Cat760mmHg
• Flash Point: 338.9°C
• Refractive Index: 1.556
• PSA: 153.75
• LogP: -1.43410